molecular formula C25H42O B1230284 4,4,14,20-Tetramethylpregn-8-en-3-ol

4,4,14,20-Tetramethylpregn-8-en-3-ol

Cat. No.: B1230284
M. Wt: 358.6 g/mol
InChI Key: AJEVDQIEJBDGGM-BHSMPYALSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4,14,20-Tetramethylpregn-8-en-3-ol is a synthetic steroid derivative characterized by a pregnane backbone (21 carbons) with four methyl groups at positions 4, 4, 14, and 20, an unsaturated double bond at the 8-position, and a hydroxyl group at the 3-position. Its structural complexity arises from the strategic placement of methyl groups and the unsaturated bond, which influence its conformational stability and interactions with biological targets .

Properties

Molecular Formula

C25H42O

Molecular Weight

358.6 g/mol

IUPAC Name

(3S,5R,10S,13R,17R)-4,4,10,13,14-pentamethyl-17-propan-2-yl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol

InChI

InChI=1S/C25H42O/c1-16(2)17-10-14-25(7)19-8-9-20-22(3,4)21(26)12-13-23(20,5)18(19)11-15-24(17,25)6/h16-17,20-21,26H,8-15H2,1-7H3/t17-,20+,21+,23-,24-,25?/m1/s1

InChI Key

AJEVDQIEJBDGGM-BHSMPYALSA-N

Isomeric SMILES

CC(C)[C@H]1CCC2([C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C

Canonical SMILES

CC(C)C1CCC2(C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C)C

Synonyms

23,24,25,26,27-pentanordihydrolanosterol

Origin of Product

United States

Comparison with Similar Compounds

To contextualize 4,4,14,20-Tetramethylpregn-8-en-3-ol, it is essential to compare it with structurally and functionally related steroids. Below is a detailed analysis:

Structural Analogues

A. 4,4-Dimethyl-14α-Hydroxymethyl-5α-Cholesta-8-en-3β-ol

  • Structure : This compound features a cholestane backbone (27 carbons) with methyl groups at positions 4 and 4, a hydroxymethyl group at position 14, and a double bond at the 8-position. The hydroxyl group is in the 3β configuration.
  • Key Differences :
    • Carbon Skeleton : Cholestane (27C) vs. Pregnane (21C) in the target compound.
    • Substituents : The absence of methyl groups at positions 14 and 20 in the cholestane derivative contrasts with the tetramethyl substitution in the target compound.
    • Functional Groups : A hydroxymethyl group at C14 in the cholestane derivative vs. a simple methyl group in the target compound.
  • Implications : The extended cholestane skeleton may enhance lipophilicity and membrane permeability, while the hydroxymethyl group could introduce hydrogen-bonding interactions absent in the target compound .

B. 8-(4-Bromophenyl)-5-Methyl-8H-[1,2,4]Oxadiazolo[3,4-c][1,4]Thiazol-3-one Derivatives

  • Structure : These heterocyclic compounds (e.g., compound 36 in ) feature fused oxadiazole-thiazole rings with halogenated aryl substituents.
  • Key Differences: Core Structure: Non-steroidal heterocycles vs. the steroid backbone of the target compound. Functional Groups: Bromophenyl and ether linkages vs. methyl and hydroxyl groups in the steroid.
Research Findings
  • Target Compound: Limited direct pharmacological data are available, but methyl substitutions at C4 and C20 are hypothesized to enhance metabolic stability compared to natural steroids like progesterone .
  • Heterocyclic Derivatives : Compounds like 36 exhibit moderate cytotoxicity in cancer cell lines, likely due to halogen-mediated DNA intercalation or protein binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.